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Compound of Interest

Compound Name: AL 8697

Cat. No.: B1662642 Get Quote

In the dynamic landscape of scientific research, the designation "AL 8697" can refer to two

distinct entities: the Agilent 8697 Headspace Sampler, a sophisticated piece of laboratory

equipment, and AL 8697, a potent chemical compound identified as a p38α MAPK inhibitor. To

ensure the safety and operational efficiency of laboratory professionals, this guide provides

essential, immediate safety and logistical information for handling both.

Section 1: Agilent 8697 Headspace Sampler
The Agilent 8697 Headspace Sampler is an automated system designed for the analysis of

volatile compounds in a variety of sample matrices.[1][2] Proper handling and adherence to

safety protocols are paramount to prevent injury and ensure the integrity of analytical results.

Essential Safety Information
Safe operation of the Agilent 8697 involves awareness of potential hazards such as hot

surfaces, hazardous voltages, and the use of flammable gases.[3] The instrument is

designated as Safety Class 1 and is intended for indoor use in non-classified locations.[3]

Personal Protective Equipment (PPE):

When operating or performing maintenance on the Agilent 8697, the following PPE is

recommended, particularly when handling chemicals for sample preparation:
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PPE Category Item Rationale

Eye Protection Safety glasses or goggles
To protect against chemical

splashes and projectiles.[3]

Hand Protection Nitrile or similar gloves

To prevent skin contact with

solvents and hazardous

samples.[3][4]

Body Protection Laboratory coat
To protect clothing and skin

from spills.[3]

Operational and Disposal Plans
Operational Parameters:

The Agilent 8697 operates under a range of conditions that can be adjusted based on the

analytical method. Key operational parameters include:

Parameter Range/Value Notes

Oven Temperature Ambient to 210 °C
Temperature zones have

setpoint increments of 1 °C.[2]

Valve and Loop Temperature Ambient to 210 °C
High temperatures present a

burn hazard.[3]

Transfer Line Temperature Ambient to 250 °C

Vial Pressurization Gas Nitrogen, Helium, or Hydrogen

Flammable gases like

hydrogen pose an explosion

risk and should be handled

with extreme caution.[3][5]

Sample Vial Sizes 10 mL, 20 mL, or 22 mL

Step-by-Step Handling Procedure:

Preparation: Ensure the instrument is on a stable, level surface with adequate ventilation.[3]

If using flammable gases, perform a leak check on all connections.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.agilent.com/cs/library/usermanuals/public/safety-headspace-sampler-8697-g4511-90000-en-agilent.pdf
https://www.agilent.com/cs/library/usermanuals/public/safety-headspace-sampler-8697-g4511-90000-en-agilent.pdf
https://www.agilent.com/cs/library/usermanuals/public/maintenance-headspace-sampler-8697-g4511-90005-en-agilent.pdf
https://www.agilent.com/cs/library/usermanuals/public/safety-headspace-sampler-8697-g4511-90000-en-agilent.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/data_sheet_headspace_8697_headspace_sampler_5994_2961_EN_agilent_b4d41a29f4/data-sheet-headspace-8697-headspace-sampler-5994-2961EN-agilent.pdf
https://www.agilent.com/cs/library/usermanuals/public/safety-headspace-sampler-8697-g4511-90000-en-agilent.pdf
https://www.agilent.com/cs/library/usermanuals/public/safety-headspace-sampler-8697-g4511-90000-en-agilent.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/Agilent_HS_8697_Site_Preparation_Checklist_3925f6691b/Agilent-HS-8697-Site-Preparation-Checklist.pdf
https://www.agilent.com/cs/library/usermanuals/public/safety-headspace-sampler-8697-g4511-90000-en-agilent.pdf
https://www.agilent.com/cs/library/usermanuals/public/safety-headspace-sampler-8697-g4511-90000-en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Loading: Prepare sample vials and securely cap them. Load the vials into the

appropriate racks.

Method Setup: Program the desired method parameters, including temperatures,

equilibration times, and vial shaking.

Sequence Initiation: Start the analytical sequence. The system will automatically process the

samples.

Unloading: Once the sequence is complete, carefully remove the sample vials. Be aware

that vials may be hot.

Disposal Plan:

Sample Vials: Dispose of used sample vials and their contents in accordance with your

institution's hazardous waste disposal procedures.

Solvents and Chemicals: Any solvents or chemicals used for cleaning or sample preparation

should be collected and disposed of as hazardous waste.

Instrument Decommissioning: If the instrument is to be taken out of service, follow the

manufacturer's guidelines for decontamination and disposal. Contact Agilent service

representatives for assistance.[6]

Experimental Workflow
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Preparation Operation Post-Operation

System Preparation & Leak Check Sample Vial Preparation Load Vials into RacksProceed to Operation Set Method Parameters Initiate Sequence Unload VialsSequence Complete Dispose of Waste System Shutdown
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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